Cas no 692762-09-7 (1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol)

1-4-(4-Chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol is a synthetic organic compound featuring a piperazine core modified with a 4-chlorobenzenesulfonyl group and a naphthalen-2-yloxypropan-2-ol moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The presence of the sulfonyl group enhances stability and may improve binding affinity in receptor-targeted applications. The naphthalene ring system contributes to hydrophobic interactions, while the hydroxyl and ether functionalities offer sites for further derivatization. Its well-defined molecular architecture makes it suitable for research in drug discovery, especially in the development of compounds with CNS or antimicrobial activity. The compound’s purity and structural specificity support reproducible results in experimental settings.
1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol structure
692762-09-7 structure
Product Name:1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol
CAS No:692762-09-7
MF:C23H25ClN2O4S
MW:460.973603963852
CID:6174533
PubChem ID:2956554
Update Time:2025-06-28

1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol
    • 1-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-3-naphthalen-2-yloxypropan-2-ol
    • BRD-A57954230-001-01-7
    • Z31338269
    • 1-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-3-(naphthalen-2-yloxy)propan-2-ol
    • AKOS016316479
    • CBKinase1_006559
    • CBKinase1_018959
    • VU0494505-1
    • F1757-0348
    • 692762-09-7
    • 1-(4-((4-chlorophenyl)sulfonyl)piperazin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol
    • AKOS002243139
    • Inchi: 1S/C23H25ClN2O4S/c24-20-6-9-23(10-7-20)31(28,29)26-13-11-25(12-14-26)16-21(27)17-30-22-8-5-18-3-1-2-4-19(18)15-22/h1-10,15,21,27H,11-14,16-17H2
    • InChI Key: CFVACABWGLHJFC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(N1CCN(CC(COC2C=CC3C=CC=CC=3C=2)O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 460.1223562g/mol
  • Monoisotopic Mass: 460.1223562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 78.5Ų

1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol Pricemore >>

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Additional information on 1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol

1-4-(4-Chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol (CAS No. 692762-09-7)

1-4-(4-Chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol (CAS No. 692762-09-7) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The molecular structure of 1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol is composed of a piperazine ring, a chlorobenzene sulfonyl group, and a naphthalene moiety. These functional groups contribute to the compound's high biological activity and selectivity, making it a valuable candidate for drug development. The piperazine ring is known for its ability to enhance the solubility and bioavailability of compounds, while the chlorobenzene sulfonyl group provides additional stability and reactivity. The naphthalene moiety adds to the compound's lipophilicity, which is crucial for crossing biological membranes.

Recent studies have highlighted the potential of 1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively modulate key signaling pathways involved in neurodegeneration, potentially slowing down disease progression and improving cognitive function.

In addition to its neuroprotective properties, 1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol has also demonstrated promising anti-inflammatory effects. In preclinical studies, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in a wide range of inflammatory disorders. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its effective use in clinical settings. The compound has been shown to have a long half-life, allowing for less frequent dosing, which can improve patient compliance.

Furthermore, the safety profile of 1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol has been evaluated in various preclinical models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile supports its potential for further development and clinical trials.

In conclusion, 1-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol (CAS No. 692762-09-7) represents a promising compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its potential in various disease models, paving the way for new treatment options in the future.

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